2-((4-chlorophenyl)sulfonyl)-N-(4-(2,5-dimethylphenyl)thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)sulfonyl-N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C19H17ClN2O3S2/c1-12-3-4-13(2)16(9-12)17-10-26-19(21-17)22-18(23)11-27(24,25)15-7-5-14(20)6-8-15/h3-10H,11H2,1-2H3,(H,21,22,23)
• InChI Key: YMVALCRGGWVFQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CSC(=N2)NC(=O)CS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H17ClN2O3S2
• Molecular Weight: 420.9 g/mol

Description

2-((4-chlorophenyl)sulfonyl)-N-(4-(2,5-dimethylphenyl)thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development. This compound is commonly referred to as "compound X" in scientific literature and has been studied extensively for its unique properties and potential therapeutic benefits.

Scientific Research Applications

Antibacterial and Enzyme Inhibition

• A study synthesized derivatives of 2-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide and evaluated them for antibacterial and anti-enzymatic potential. The derivatives demonstrated good inhibition against gram-negative bacterial strains and showed low potential against the lipoxygenase enzyme, providing insights into their cytotoxic behavior (Nafeesa et al., 2017).

Structural Analysis and Crystallography

• Another study focused on the structural analysis of a related compound, 2-Chloro-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide, revealing its molecular orientation and how molecules are linked via intermolecular interactions, which could be critical for understanding the compound's behavior in different environments (Saravanan et al., 2016).

Antimicrobial and Antifungal Activity

• Another set of acetamide derivatives was synthesized, incorporating azinane and 1,3,4-oxadiazole heterocyclic cores, and evaluated for antibacterial potentials. These compounds, especially one bearing a 2-methylphenyl group, showed significant growth inhibition against various bacterial strains, indicating the potential of similar compounds for antimicrobial applications (Iqbal et al., 2017).

Antiviral Activity

• In another study, 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives were synthesized and tested for antiviral activity, showing specific activity against tobacco mosaic virus, highlighting the potential for similar compounds in antiviral applications (Chen et al., 2010).

Anticonvulsant Agents

• A study focused on synthesizing derivatives of heterocyclic compounds containing a sulfonamide thiazole moiety for evaluating their anticonvulsant activity. Several compounds exhibited protection against convulsions, indicating the potential for similar compounds to be used in the treatment of seizures (Farag et al., 2012).